Cas no 187970-25-8 (Benzoic acid, 3-(chlorocarbonyl)-4-methoxy-, methyl ester)

Benzoic acid, 3-(chlorocarbonyl)-4-methoxy-, methyl ester structure
187970-25-8 structure
Product Name:Benzoic acid, 3-(chlorocarbonyl)-4-methoxy-, methyl ester
CAS No:187970-25-8
MF:C10H9ClO4
MW:228.629062414169
CID:835843
Update Time:2026-04-29

Benzoic acid, 3-(chlorocarbonyl)-4-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(chlorocarbonyl)-4-methoxy-, methyl ester
    • METHYL 3-(CHLOROCARBONYL)-4-METHOXYBENZOATE
    • methyl 3-chlorocarbonyl-4-methoxy-benzoate
    • Inchi: InChI=1S/C10H9ClO4/c1-14-8-4-3-6(10(13)15-2)5-7(8)9(11)12/h3-5H,1-2H3
    • InChI Key: OVIZJYNTSARONV-UHFFFAOYSA-N
    • SMILES: COC1=C(C=C(C=C1)C(=O)OC)C(=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
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